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Compound of Interest

Compound Name:
Felodipine 3,5-dimethyl ester-

13C2,d6

Cat. No.: B12399394 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and applications of Felodipine 3,5-dimethyl ester-¹³C₂,d₆, an isotopically labeled analog of a

felodipine-related compound. This document is intended to serve as a valuable resource for

professionals in the fields of pharmaceutical analysis, drug metabolism, and pharmacokinetics.

Chemical Structure and Properties
Felodipine 3,5-dimethyl ester-¹³C₂,d₆ is the isotopically labeled version of Felodipine 3,5-

dimethyl ester, a close structural analog of the calcium channel blocker, Felodipine. The

isotopic labeling involves the incorporation of two Carbon-13 (¹³C) atoms and six deuterium (d)

atoms into the two methyl ester groups at the 3 and 5 positions of the dihydropyridine ring. This

specific labeling pattern makes it an ideal internal standard for mass spectrometry-based

quantitative bioanalysis.

The core structure is a dihydropyridine ring substituted with a 2,3-dichlorophenyl group at the

4-position and two isotopically labeled methyl ester groups at the 3 and 5 positions.

Chemical Name: dimethyl 4-(2,3-dichlorophenyl)-2,6-dimethyl-1,4-dihydropyridine-3,5-

dicarboxylate-¹³C₂,d₆

Molecular Formula: C₁₅¹³C₂H₁₁D₆Cl₂NO₄
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Molecular Weight: 378.25 g/mol

Physicochemical Data
A summary of the key physicochemical properties of Felodipine 3,5-dimethyl ester-¹³C₂,d₆ is

presented in Table 1. This data is essential for the development of analytical methods and for

understanding the compound's behavior in various experimental settings.

Property Value Reference

Molecular Formula C₁₅¹³C₂H₁₁D₆Cl₂NO₄ N/A

Molecular Weight 378.25 g/mol N/A

Isotopic Purity Typically >98% N/A

Chemical Purity Typically >95% N/A

Appearance Off-White to Pale Yellow Solid N/A

Solubility
Soluble in Methanol,

Acetonitrile, DMSO
N/A

Synthesis
While a specific, detailed experimental protocol for the synthesis of Felodipine 3,5-dimethyl

ester-¹³C₂,d₆ is not readily available in the public domain, a plausible synthetic route can be

devised based on the well-established Hantzsch dihydropyridine synthesis. The key to

introducing the isotopic labels lies in the use of ¹³C- and deuterium-labeled starting materials.

Proposed Synthetic Pathway
The synthesis would likely involve a three-component condensation reaction of 2,3-

dichlorobenzaldehyde, a β-ketoester (methyl acetoacetate), and a β-enamino ester (methyl 3-

aminocrotonate), where the methyl esters are isotopically labeled.
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Starting Materials

Reaction

Product

2,3-Dichlorobenzaldehyde

Hantzsch Dihydropyridine Synthesis

Methyl acetoacetate-¹³C,d₃ Methyl 3-aminocrotonate-¹³C,d₃

Felodipine 3,5-dimethyl ester-¹³C₂,d₆

Sample Preparation Analysis

Biological Sample
(e.g., Plasma)

Add Felodipine 3,5-dimethyl
ester-¹³C₂,d₆ (Internal Standard)

Protein Precipitation
/ Liquid-Liquid Extraction Evaporation & Reconstitution LC-MS/MS Analysis Quantification

(Analyte/IS Peak Area Ratio)
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chemical-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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